BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1,3-
dihexadecanoyl-2-octadecanoyl-glycerol-d5

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 16:0-18:0-16:0 TG-d5

Cat. No.: B11936285

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the deuterated triglyceride, 1,3-
dihexadecanoyl-2-octadecanoyl-glycerol-d5. This molecule, a stable isotope-labeled internal
standard, is crucial for accurate quantification in mass spectrometry-based lipidomics studies.
Its structure, properties, and synthesis are detailed below, along with relevant experimental
protocols and a discussion of its role in metabolic pathways.

Core Structure and Properties

1,3-dihexadecanoyl-2-octadecanoyl-glycerol-d5 is a mixed-acid triglyceride consisting of a
glycerol backbone deuterated at the five positions of the glycerol moiety. Two hexadecanoic
acid (palmitic acid) molecules are esterified at the sn-1 and sn-3 positions, and one
octadecanoic acid (stearic acid) molecule is at the sn-2 position. The non-deuterated analog is
commonly known as 1,3-dipalmitoyl-2-stearoyl-glycerol.

Physicochemical Data

The following table summarizes the key physicochemical properties of both the deuterated and
non-deuterated forms of this triglyceride.
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1,3-dihexadecanoyl-2-

1,3-dihexadecanoyl-2-

Property
octadecanoyl-glycerol-d5 octadecanoyl-glycerol
1,3-Dipalmitoyl-2-stearoyl
Synonyms TG(16:0/18:0/16:0)-d5 glycerol; TG(16:0/18:0/16:0)[1]
[21[3]
LIPID MAPS ID LMGL03010011
Molecular Formula Cs3Ho7Ds06 Cs3H10206[1][2][3][4]

Molecular Weight

839.8 g/mol (approx.)

835.4 g/mol [1][2][3][4]

Exact Mass

839.799025 Da

834.767641 Da

Physical State

Solid

Solid[1][2][3][4]

Solubility

Soluble in DMF (10 mg/ml)

Soluble in DMF (10 mg/ml)[1]
[2]

Synthesis and Experimental Protocols

The synthesis of 1,3-dihexadecanoyl-2-octadecanoyl-glycerol-d5 is not commonly detailed in

the literature. However, a general synthetic strategy can be inferred from established methods

for preparing mixed-acid triglycerides and deuterated lipids. The process typically involves the

esterification of a deuterated glycerol backbone with the desired fatty acids.

Conceptual Synthesis Workflow

The following diagram illustrates a logical workflow for the synthesis of the target molecule.
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Starting Materials

Hexadecanoic Acid Octadecanoic Acid

Glycerol-d5 (Palmitic Acid) (Stearic Acid)

Synthésis Steps

Protection of sn-2 hydroxyl
of Glycerol-d5

'

Esterification of sn-1 and sn-3
positions with Palmitic Acid

i

Deprotection of sn-2 hydroxyl

;

Esterification of sn-2 position <
with Stearic Acid

PurifiLation

Chromatographic Purification
(e.g., HPLC)

Final Broduct

1,3-dihexadecanoyl-2-octadecanoyl-

glycerol-d5

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11936285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hormonal Signals

|
stimulates imhibits stimulates
|

|
Cellular Protesses
|

Lipogenesis Lipolysis
(Triglyceride Synthesis) (Triglyceride Breakdown)

Metabolic Products

Energy Storage

(Adipose Tissue) Fatty Acids for Energy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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glycerol-d5-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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